Cas no 164650-45-7 (ent-Efinaconazole)

• Product Name: ent-Efinaconazole
• CAS No: 164650-45-7
• Molecular Formula: C₁₈H₂₂F₂N₄O
• Molecular Weight: 348.390290737152
• CID: 2086986

ent-Efinaconazole Properties

Names and Identifiers

• ent-Efinaconazole
• S,S-Efinaconazole
• Efinaconazole Related Impurity 3
• (2S,3S)-2-(2,4-difluorophenyl)-3-(4-methylenepiperidin-1-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• (alphaS,betaS)-alpha-(2,4-Difluorophenyl)-beta-methyl-4-methylene-alpha-(1H-1,2,4-triazol-1-ylmethyl)-1-piperidineethanol
• 2-(2,4-difluorophenyl)-3-(4-methylidenepiperidin-1-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol
• 2-(2,4-difluorophenyl)-3-(4-methylene-1-piperidyl)-1-(1,2,4-triazol-1-yl)butan-2-ol
• 2-(2,4-Difluorophenyl)-3-(4-methylenepiperidyl)-1-(1,2,4-triazolyl)butan-2-ol
• (
• AR,
• AR)-,
• A-(2,4-Difluorophenyl)-
• A-methyl-4-methylene-
• A-(1H-1,2,4-triazol-1-ylmethyl)-1-piperidineethanol
• 1-(1-Methyl-2-(2,4-difluorophenyl)-2-hydroxy

• InChIKey： NFEZZTICAUWDHU-UHFFFAOYSA-N
• Inchi： 1S/C18H22F2N4O/c1-13-5-7-23(8-6-13)14(2)18(25,10-24-12-21-11-22-24)16-4-3-15(19)9-17(16)20/h3-4,9,11-12,14,25H,1,5-8,10H2,2H3
• SMILES： FC1C=C(C=CC=1C(CN1C=NC=N1)(C(C)N1CCC(=C)CC1)O)F

Computed Properties

• Exact Mass: 348.17616766 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 348.17616766 g/mol
• Heavy Atom Count: 25
• Complexity: 470
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 54.2
• Molecular Weight: 348.4

Experimental Properties

• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives